4-methyl-2,6-di-1-piperidinylpyrimidine

• IUPAC Name: 4-methyl-2,6-di(piperidin-1-yl)pyrimidine
• InChI: InChI=1S/C15H24N4/c1-13-12-14(18-8-4-2-5-9-18)17-15(16-13)19-10-6-3-7-11-19/h12H,2-11H2,1H3
• InChI Key: AZLJOZRXGSUVFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCCCC2)N3CCCCC3
• Molecular Formula: C15H24N4
• Molecular Weight: 260.38 g/mol

Description

4-methyl-2,6-di-1-piperidinylpyrimidine, commonly known as MDPV, is a synthetic cathinone that has gained popularity in recent years as a recreational drug. However, MDPV has also been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

MDPV acts as a reuptake inhibitor of dopamine and norepinephrine, leading to increased levels of these neurotransmitters in the brain. This results in a stimulant effect, which can lead to feelings of euphoria, increased energy, and heightened alertness.
Biochemical and Physiological Effects:
MDPV has been shown to have a number of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It can also lead to dehydration and electrolyte imbalances, which can be dangerous in high doses.

Advantages and Limitations for Lab Experiments

MDPV has a number of advantages for use in laboratory experiments, including its high potency and selectivity for dopamine and norepinephrine reuptake inhibition. However, its potential for abuse and the lack of knowledge about its long-term effects make it a challenging substance to study.

Future Directions

There are a number of potential future directions for research on MDPV, including further investigation into its mechanism of action, its potential therapeutic applications, and its long-term effects on the brain and body. Additionally, there is a need for more research on the risks associated with recreational use of MDPV, and the development of effective treatments for addiction and overdose.

Synthesis Methods

MDPV is synthesized through a multi-step process that involves the condensation of piperidine with acetylacetone, followed by cyclization with urea. The final product is purified through recrystallization.

Scientific Research Applications

MDPV has been studied for its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. It has been shown to have a similar mechanism of action to traditional antidepressants, but with a faster onset of action and fewer side effects.